Ethanol, 2-[2-[2-(tridecyloxy)ethoxy]ethoxy]-, hydrogen sulfate, sodium salt

Specification

• CAS No.: 25446-78-0
• Molecular Formula: C19H39NaO7S
• Molecular Weight: 434.6 g/mol
• IUPAC Name: sodium;2-[2-(2-tridecoxyethoxy)ethoxy]ethyl sulfate
• Standard InChI: InChI=1S/C19H40O7S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-23-14-15-24-16-17-25-18-19-26-27(20,21)22;/h2-19H2,1H3,(H,20,21,22);/q;+1/p-1
• Standard InChI Key: KLYDBHUQNXKACI-UHFFFAOYSA-M
• Isomeric SMILES: CCCCCCCCCCCCCOCCOCCOCCOS(=O)(=O)[O-].[Na+]
• SMILES: CCCCCCCCCCCCCOCCOCCOCCOS(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCCCCCCCCCCCCOCCOCCOCCOS(=O)(=O)[O-].[Na+]

Introduction

Chemical Identity and Nomenclature

Ethanol, 2-[2-[2-(tridecyloxy)ethoxy]ethoxy]-, hydrogen sulfate, sodium salt is an anionic surfactant compound with multiple naming conventions across chemical databases and industrial applications. The compound's complex chemical structure has led to various synonyms being used in scientific and commercial contexts.

Primary Identifiers

The compound is primarily identified through several standardized chemical identifiers, which are essential for regulatory compliance and scientific documentation.

Table 1: Primary Chemical Identifiers

Identifier	Value
CAS Registry Number	25446-78-0
Molecular Formula	C₁₉H₃₉NaO₇S
Molecular Weight	434.6 g/mol
IUPAC Name	sodium;2-[2-(2-tridecoxyethoxy)ethoxy]ethyl sulfate
EINECS Number	246-985-2

The compound belongs to the chemical class of alkyl ether sulfates, specifically a sodium salt of a sulfated ethoxylated alcohol. This classification is crucial for understanding its behavior in various applications and formulations.

Common Synonyms

Due to its widespread use in industrial applications, the compound is known by several commercial and scientific synonyms, which may vary depending on the industry or context.

Table 2: Common Synonyms and Trade Names

Synonym Type	Names
Trade Names	SIPEX EST-30, RHODAPEX EST-30, RHODAPEX EST65, Univar EST65, DNS-325S
Chemical Synonyms	Sodium trideceth sulfate, Sodium polyoxyethylene tridecyl sulfate, Sodium tridecyl tri(oxyethyl) sulfate
Alternative Naming	Ethanol, 2-(2-(2-(tridecyloxy)ethoxy)ethoxy)-, hydrogen sulfate, sodium salt

The use of multiple synonyms across different industries demonstrates the compound's versatility and widespread application.

Chemical Structure and Properties

The molecular structure of Ethanol, 2-[2-[2-(tridecyloxy)ethoxy]ethoxy]-, hydrogen sulfate, sodium salt features a long hydrocarbon chain (tridecyl group) attached to three ethoxy units and terminated with a sulfate group neutralized by sodium. This unique structure confers its surfactant properties.

Structural Representation

The compound's structure can be represented through various chemical notations that provide information about its atomic arrangement and bonding.

Table 3: Structural Representations

Representation Type	Notation
Canonical SMILES	CCCCCCCCCCCCCOCCOCCOCCOS(=O)(=O)[O-].[Na+]
Standard InChI	InChI=1S/C19H40O7S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-23-14-15-24-16-17-25-18-19-26-27(20,21)22;/h2-19H2,1H3,(H,20,21,22);/q;+1/p-1
Standard InChIKey	KLYDBHUQNXKACI-UHFFFAOYSA-M

The structural features include a hydrophobic tridecyl chain (thirteen carbon atoms) connected to three ethoxy groups (-CH₂CH₂O-) and terminated with a sulfate group (-OSO₃⁻), balanced by a sodium cation (Na⁺).

Physicochemical Properties

The compound exhibits specific physicochemical properties that influence its behavior in various formulations and applications.

Table 4: Physicochemical Properties

Property	Value	Source
Physical State	Liquid
Molecular Weight	434.6 g/mol
LogP (Octanol-Water Partition Coefficient)	5.220 (estimated) / 4.90480
PSA (Polar Surface Area)	102.50000
Solubility	Water-soluble (due to its anionic character)	Inferred from structure

The compound's amphiphilic nature, with both hydrophobic (tridecyl chain) and hydrophilic (sulfate group) moieties, is responsible for its surfactant properties. The LogP value indicates significant lipophilicity, which contributes to its effectiveness as a cleansing agent in various formulations.

Industrial Applications and Uses

Ethanol, 2-[2-[2-(tridecyloxy)ethoxy]ethoxy]-, hydrogen sulfate, sodium salt serves important functions across multiple industrial sectors due to its surfactant properties.

Surfactant Applications

As an anionic surfactant, the compound exhibits excellent detergency and foaming properties that make it valuable in cleaning and personal care formulations.

The compound functions primarily as a surfactant used for cleansing and emulsifying purposes in various formulations. Its activity and irritation potential are notably dependent on the pH of the formulation in which it is incorporated, making it adaptable to various product requirements.

Consumer Products

The compound is frequently incorporated into numerous consumer products where surfactant properties are required for effective performance.

Table 5: Consumer Applications

Industry	Applications
Personal Care	Shampoos, body washes, facial cleansers
Household	Laundry detergents, dish soaps, all-purpose cleaners
Industrial	Emulsifiers, wetting agents, industrial cleaners

The three ethoxy units in the compound's structure provide a balance between cleansing effectiveness and mildness, making it suitable for formulations that require effective cleaning with moderate skin compatibility.

Manufacturing and Production

The industrial production of Ethanol, 2-[2-[2-(tridecyloxy)ethoxy]ethoxy]-, hydrogen sulfate, sodium salt involves specific chemical processes that determine its quality and consistency.

Synthesis Process

The compound is produced through a series of chemical reactions involving ethoxylation followed by sulfation.

The synthesis of this compound typically involves the sulfation of ethoxylated alcohols using sulfur trioxide or chlorosulfonic acid, followed by neutralization with sodium hydroxide or other bases. This multi-step process requires precise control of reaction conditions to ensure product quality and consistency.

Aspect	Details
Packaging	Typically packaged in 25kg drums; custom packaging available
Suppliers	Available from chemical suppliers such as Vulcanchem
Research Use	Designated for research use only, not for human or veterinary use

The compound is available for research purposes with specific disclaimers regarding its intended use.

Regulatory Status and Compliance

Regulatory oversight of Ethanol, 2-[2-[2-(tridecyloxy)ethoxy]ethoxy]-, hydrogen sulfate, sodium salt varies across different jurisdictions and is crucial for manufacturers using this ingredient.

Chemical Inventory Listings

The compound appears in several chemical inventories, which is essential for regulatory compliance in different regions.

Table 7: Regulatory Identifiers

Regulatory Body/Inventory	Identifier
EINECS (European Inventory)	246-985-2
EPA Substance Registry System	Listed as "Ethanol, 2-[2-[2-(tridecyloxy)ethoxy]ethoxy]-, hydrogen sulfate, sodium salt"
FDA UNII	E827ILX331
EWG's Food Scores	1

These listings indicate that the compound has undergone regulatory review in various jurisdictions and may be subject to specific regulations depending on its application.